Cas no 403-66-7 ((4-Nitrophenyl)(trifluoromethyl)sulfane)

(4-Nitrophenyl)(trifluoromethyl)sulfane structure
403-66-7 structure
Product Name:(4-Nitrophenyl)(trifluoromethyl)sulfane
CAS No:403-66-7
MF:C7H4F3NO2S
MW:223.172370910645
MDL:MFCD00041012
CID:37294
PubChem ID:4210035
Update Time:2025-04-18

(4-Nitrophenyl)(trifluoromethyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • (4-Nitrophenyl)(trifluoromethyl)sulfane
    • 1-nitro-4-(trifluoromethylsulfanyl)benzene
    • 4-(Trifluoromethylthio)nitrobenzene
    • 4-TRIFLUOROMETHYLTHIONITROBENZENE
    • 1-nitro-4-(trifluoromethylthio)benzene
    • 1-nitro-4-[(trifluoromethyl)sulfanyl]benzene
    • 4-nitrophenyltrifluoromethylsulfide
    • 4-NO2C6H4SCF3
    • p-nitrophenyl trifluoromethyl sulfide
    • p-trifluoromethylthionitrobenzene
    • Sulfide,p-nitrophenyl trifluoromethyl (6CI,7CI,8CI)
    • 1-Trifluoromethylthio-4-nitrobenzene
    • FT-0632099
    • AKOS005063741
    • p-nitrophenyltrifluoromethylsulfide
    • CS-0343297
    • SR-01000390196
    • MFCD00041012
    • F83715
    • 4-Nitro-alpha,alpha,alpha-Trifluorthioanisole
    • 403-66-7
    • A6760
    • A825073
    • SCHEMBL7908467
    • SR-01000390196-1
    • DTXSID50400874
    • 4-Nitrophenyl trifluoromethyl sulfide
    • DTXCID80351729
    • MDL: MFCD00041012
    • Inchi: 1S/C7H4F3NO2S/c8-7(9,10)14-6-3-1-5(2-4-6)11(12)13/h1-4H
    • InChI Key: ILLBHPYCTYQBQI-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 222.99100
  • Monoisotopic Mass: 222.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.5
  • Boiling Point: 201.4 °C at 760 mmHg
  • Flash Point: 201.4 °C at 760 mmHg
  • PSA: 71.12000
  • LogP: 3.72990

(4-Nitrophenyl)(trifluoromethyl)sulfane Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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